Cas no 113841-86-4 (4-Isoxazolecarboxylicacid, 5-[4-(1,1-dimethylethyl)phenyl]-3-methyl-, ethyl ester)

• Product Name: 4-Isoxazolecarboxylicacid, 5-[4-(1,1-dimethylethyl)phenyl]-3-methyl-, ethyl ester
• CAS No: 113841-86-4
• MF: C₁₇H₂₁NO₃
• MW: 287.353544950485
• CID: 130296
• Update Time: 2024-01-24

4-Isoxazolecarboxylicacid, 5-[4-(1,1-dimethylethyl)phenyl]-3-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 5-[4-(1,1-dimethylethyl)phenyl]-3-methyl-, ethyl ester
• 4-Isoxazolecarboxylicacid,5-[4-(1,1-dimethylethyl)phenyl]-3-methyl-,ethylester(9CI)
• 4-Isoxazolecarboxylic acid, 5-[4-(1,1-dimethylethyl)phenyl]-3-methyl-, ethyl ester

• Inchi： 1S/C17H21NO3/c1-6-20-16(19)14-11(2)18-21-15(14)12-7-9-13(10-8-12)17(3,4)5/h7-10H,6H2,1-5H3
• InChI Key： JZRPUAMRTDXTRS-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(C(C)(C)C)C=C2)=C(C(OCC)=O)C(C)=N1

Computed Properties

• Exact Mass: 287.15223
• Monoisotopic Mass: 287.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• PSA: 52.33